Cas no 5423-07-4 (Nitrazine Yellow)

• Product Name: Nitrazine Yellow
• CAS No: 5423-07-4
• MF: C₁₆H₈N₄Na₂O₁₁S₂
• MW: 542.364462852478
• MDL: MFCD00003938
• CID: 368970
• PubChem ID: 79465
• Update Time: 2025-07-02

Nitrazine Yellow Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-[2-(2,4-dinitrophenyl)diazenyl]-4-hydroxy-, sodium salt (1:2)
• Nitrazine
• NITRAZINE YELLOW
• 2-(2,4-Dinitrophenylazo)-1-hydroxynaphthalene-3,6-disulfonic acid disodiuM salt
• 2,4-Dinitrobenzeneazo-1-naphthol-3,
• Deltadye indicator
• Indicator
• Nitrazine Yellow, indicator grade
• 7-naphthalenedisulfonic acid, 3-[(2,4-dinitrophenyl)azo]-4-hydroxy- disodium
• 2,7-Naphthalenedisulfonic acid,3-[(2,4-dinitrophenyl)azo]-4-hydroxy-,disodium salt
• C.I. 14890
• Delta Paper
• Nitrazine Paper
• Nitrazol Yellow
• Phenaphthazine
• 4U1WVN6KUX
• 2-[2,4-Dinitrophenylazo]naphthol-3,6-disulfonic acid disodium salt
• delta Paper, indicator
• 2-(2,4-Dinitrophenylazo)-1-hydroxynaphthalene-3,6-disulfonic acid disodium salt
• 2,7-Naphthalenedisulfonic acid, 3-[(2,4-dinitrophenyl)azo]-4-hydroxy-, disodium salt
• Delta yellow
• 2-(2,4-Dinitrophenylazo)naphthol-3,6-disulfonic acid disodium salt
• 2,7-Naphthalenedisulfonic acid, 3-((2,4-dinitrophenyl)az
• EINECS 226-549-8
• sodium (E)-3-((2,4-dinitrophenyl)diazenyl)-4-hydroxynaphthalene-2,7-disulfonate
• MFCD00003938
• starbld0009631
• Q27260493
• SCHEMBL155287
• Disodium 2-(2,4-dinitrophenylazo)-1-hydroxynaphthalene-3,6-disulphonate
• PHENAPHTHAZINE DISODIUM
• AKOS015903448
• F71474
• FT-0635697
• NS00044385
• SCHEMBL8380112
• DISODIUM 2-(2,4-DINITROPHENYLAZO)-1-HYDROXYNAPHTHALENE-3,6-DISULFONATE
• 2,7-Naphthalenedisulfonic acid, 3-(2-(2,4-dinitrophenyl)diazenyl)-4-hydroxy-, sodium salt (1:2)
• 5423-07-4
• NSC 9360
• Nitrazine Yellow (C.I. 14890)
• UNII-4U1WVN6KUX
• disodium;3-[(2,4-dinitrophenyl)diazenyl]-4-hydroxynaphthalene-2,7-disulfonate
• CHEMBL2105392
• Sodium 3-((2,4-dinitrophenyl)diazenyl)-4-hydroxynaphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 3-((2,4-dinitrophenyl)azo)-4-hydroxy-, disodium salt
• NSC-9360
• DTXSID0063866
• disodium 3-[2-(2,4-dinitrophenyl)diazen-1-yl]-4-hydroxynaphthalene-2,7-disulfonate
• Nitrazine Yellow

• MDL： MFCD00003938
• Inchi： 1S/C16H10N4O11S2.2Na/c21-16-11-3-2-10(32(26,27)28)5-8(11)6-14(33(29,30)31)15(16)18-17-12-4-1-9(19(22)23)7-13(12)20(24)25;;/h1-7,21H,(H,26,27,28)(H,29,30,31);;/q;2*+1/p-2/b18-17+;;
• InChI Key： XBLIFEQTVVSTIM-QIKYXUGXSA-L
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)[O-])O)/N=N/C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 541.94300
• Monoisotopic Mass: 541.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 969
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 1
• Tautomer Count: 3
• Topological Polar Surface Area: 268

Experimental Properties

• Color/Form: Brown powder
• Melting Point: >250°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.783
• Solubility: Solubility Soluble in water, acetic acid ethanol
• Water Partition Coefficient: Dissolve in water at 1mg/ml
• PSA: 267.75000
• LogP: 5.79340
• Sensitiveness: Sensitive to humidity
• Solubility: dissolve in water
• λmax: 586nm
• PH: Bright yellow (6.0) to bright blue (7.2)

Nitrazine Yellow Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 5
• Safety Instruction： S15-S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R5
• Safety Term：S15-S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Nitrazine Yellow

Exploring Nitrazine Yellow (CAS No. 5423-07-4): Properties, Applications, and Innovations

Nitrazine Yellow (CAS No. 5423-07-4) is a widely recognized pH indicator dye with a vibrant yellow hue, primarily used in analytical chemistry and biomedical research. This compound belongs to the azo dye family, known for its sharp color transitions in response to pH changes. Its chemical stability and high sensitivity make it a preferred choice for laboratories and industrial applications. In recent years, the demand for pH-sensitive dyes like Nitrazine Yellow has surged due to advancements in diagnostic technologies and environmental monitoring.

The molecular structure of Nitrazine Yellow (C₁₆H₁₀N₄Na₂O₁₁S₂) features sulfonate groups, enhancing its water solubility and making it ideal for aqueous solutions. Researchers often highlight its transition range between pH 6.0 and 7.0, where it shifts from yellow to blue. This property is critical for urinalysis test strips, a common application in healthcare. With the rise of point-of-care testing (POCT) devices, Nitrazine Yellow has gained attention for its role in rapid diagnostics, aligning with the global trend toward decentralized healthcare solutions.

Beyond medical use, Nitrazine Yellow is employed in environmental pH monitoring, particularly in water quality assessments. As concerns about water pollution and acid rain grow, this dye serves as a cost-effective tool for field testing. Its compatibility with smart sensors and IoT-enabled devices has also sparked interest in modern environmental tech. A 2023 study highlighted its potential in biodegradable sensor development, addressing the need for eco-friendly analytical tools.

From a commercial perspective, Nitrazine Yellow is often searched alongside terms like "pH indicator alternatives" and "non-toxic dyes for labs." Manufacturers emphasize its low cytotoxicity, a key selling point for in vitro applications. The compound’s shelf life and storage conditions (typically room temperature, away from light) are also frequent queries among buyers. As industries prioritize green chemistry, the dye’s minimal ecological impact further boosts its market appeal.

Innovations in Nanotechnology have opened new avenues for Nitrazine Yellow. Recent patents describe its integration into nanoparticle-based pH sensors for real-time intracellular measurements. This aligns with the booming personalized medicine sector, where precise pH tracking is crucial. Additionally, its use in 3D-printed diagnostic kits showcases its adaptability to cutting-edge fabrication methods.

For researchers sourcing Nitrazine Yellow, understanding its spectrophotometric properties (λ_max ≈ 450 nm) is essential for method development. Online forums frequently discuss its interference factors, such as ionic strength effects, reflecting the compound’s nuanced behavior. As AI-driven drug discovery accelerates, such data points become valuable for predictive modeling in high-throughput screening workflows.

In summary, Nitrazine Yellow (CAS No. 5423-07-4) remains a versatile tool bridging traditional chemistry and modern innovation. Its applications span healthcare, environmental science, and nanotechnology, driven by evolving demands for accurate, sustainable, and accessible analytical solutions. With ongoing research into its hybrid material applications, this classic pH indicator continues to find relevance in 21st-century science.